2-(2-methoxyphenoxy)-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]acetamide
• InChI: InChI=1S/C22H29N3O5S/c1-29-20-10-5-6-11-21(20)30-18-22(26)23-12-7-17-31(27,28)25-15-13-24(14-16-25)19-8-3-2-4-9-19/h2-6,8-11H,7,12-18H2,1H3,(H,23,26)
• InChI Key: PTQRNYXZSJNSOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C22H29N3O5S
• Molecular Weight: 447.5 g/mol

Description

2-(2-methoxyphenoxy)-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)acetamide, also known as MPSP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties:

• The compound is related to the field of organic chemistry, where researchers explore new synthesis methods for similar compounds. For example, a study on the synthesis of α,β-unsaturated N-methoxy-N-methylamides demonstrates techniques for creating compounds with structural similarities, highlighting the importance of specific functional groups in organic synthesis (Beney, Boumendjel, & Mariotte, 1998).

Pharmacological Applications:

• Some research focuses on creating compounds with potential pharmacological applications, such as enzyme inhibitors. A study synthesized N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide and evaluated its inhibition potential against enzymes like bovine carbonic anhydrase, showcasing its potential in medicinal chemistry (Virk et al., 2018).

Material Science and Polymer Research:

• Compounds with structural analogies to the mentioned chemical are investigated for their applications in material science, such as the development of new polymers with pharmacological activity. This includes research on the synthesis and stereochemistry of polymeric derivatives of 4-methoxyphenylacetic acid, indicating the role of such compounds in creating materials with specific biological activities (Román & Gallardo, 1992).

Herbicide Research:

• The structure of the compound is somewhat related to that of chloroacetamide herbicides, as seen in studies examining the comparative metabolism of such herbicides in human and rat liver microsomes. This research provides insights into the environmental and health impacts of structurally related chemicals (Coleman et al., 2000).